1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol

• Molecular Formula: C8H16FNO
• Molecular Weight: 161.22 g/mol
• IUPAC Name: 1-[cyclobutyl(methyl)amino]-3-fluoropropan-2-ol
• InChI: InChI=1S/C8H16FNO/c1-10(6-8(11)5-9)7-3-2-4-7/h7-8,11H,2-6H2,1H3
• InChI Key: QZKZBCNKIDMWNL-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(CF)O)C1CCC1

Description

1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol is a fluorinated secondary alcohol with a cyclobutyl-substituted amine moiety. Its structure features a cyclobutyl(methyl)amino group attached to the second carbon of a 3-fluoropropan-2-ol backbone. The inclusion of fluorine, a highly electronegative atom, and the strained cyclobutyl ring may confer unique physicochemical properties, such as enhanced metabolic stability or altered solubility compared to non-fluorinated analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol typically involves multiple steps. One common method includes the reaction of cyclobutylamine with a fluorinated propanol derivative under controlled conditions. The reaction may require catalysts and specific temperature and pressure settings to ensure high yield and purity.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes. The use of automated systems and advanced monitoring techniques ensures consistent quality and efficiency. Industrial methods may also incorporate green chemistry principles to minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions: 1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different alcohols or amines.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium iodide (NaI) in acetone.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cyclobutyl ketones, while reduction could produce various alcohols.

Scientific Research Applications

1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound may serve as a probe for studying biological processes involving amines and alcohols.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol exerts its effects involves interactions with specific molecular targets. The cyclobutyl ring and fluoropropanol moiety may interact with enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Key Structural Differences Among Analogs

Compound Name	Cyclic Amine Group	Fluorine Position	Functional Group	Reference
1-[Cyclobutyl(methyl)amino]-3-fluoropropan-2-ol	Cyclobutyl(methyl)	Propan-2-ol chain	Alcohol	Target Compound
2-(Fluorophenyl)-2-(methylamino)cyclohexanone	Cyclohexanone	Phenyl ring	Ketone
Methyl (2R)-(fluorophenyl)[(2R)-piperidin-2-yl]acetate	Piperidinyl	Phenyl ring	Ester
3-{2-[Methyl(propyl)amino]ethyl}-1H-indol-4-ol	Methyl(propyl)aminoethyl	Indole ring (non-fluorinated)	Alcohol
1-(Fluorophenyl)propan-2-ylamine	None (linear alkyl)	Phenyl ring	Amine

Key Observations:

• Cyclic Amine vs. Linear Amine: The cyclobutyl group in the target compound introduces steric strain compared to larger rings (e.g., cyclohexanone in ) or linear amines (e.g., 1-(fluorophenyl)propan-2-ylamine ). This strain may enhance reactivity or reduce conformational flexibility.
• Fluorine Position: Fluorine on the propan-2-ol chain (target compound) versus aromatic rings (e.g., fluorophenyl analogs in ) alters electronic effects. Aliphatic fluorine may increase polarity and hydrogen-bonding capacity, whereas aromatic fluorine could stabilize π-systems.

Hypothetical Physicochemical Properties

While experimental data (e.g., logP, melting point) are unavailable in the evidence, inferences can be drawn:

• Solubility: The alcohol group likely increases water solubility compared to esters or ketones in .
• Metabolic Stability: The cyclobutyl group may reduce oxidative metabolism compared to linear alkylamines (e.g., 1-(fluorophenyl)propan-2-ylamine ).
• Steric Effects: The compact cyclobutyl ring could hinder enzyme binding in biological systems relative to bulkier cycloheptyl analogs (e.g., 3-cycloheptylpropan-1-amine derivatives in ).